Cas no 338393-48-9 (4-(2-Chloro-1,3-thiazol-5-yl)methoxybenzenecarbaldehyde)

• Product Name: 4-(2-Chloro-1,3-thiazol-5-yl)methoxybenzenecarbaldehyde
• CAS No: 338393-48-9
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• MDL: MFCD01568788
• CID: 1087669
• PubChem ID: 2763526
• Update Time: 2025-04-20

4-(2-Chloro-1,3-thiazol-5-yl)methoxybenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chlorothiazol-5-yl)methoxy)benzaldehyde
• 4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]benzaldehyde
• 4-[(2-Chloro-1,3-thiazol-5-yl)methoxy]-benzenecarbaldehyde
• MFCD01568788
• 1P-013
• SCHEMBL4842646
• CS-0332809
• BNYUJVFLCKATAC-UHFFFAOYSA-N
• DTXSID20376996
• 338393-48-9
• AKOS005069807
• 4-[(2-chloro-1,3-thiazol-5-yl)methoxy]benzenecarbaldehyde
• 4-(2-Chloro-1,3-thiazol-5-yl)methoxybenzenecarbaldehyde

• MDL： MFCD01568788
• Inchi： 1S/C11H8ClNO2S/c12-11-13-5-10(16-11)7-15-9-3-1-8(6-14)2-4-9/h1-6H,7H2
• InChI Key： BNYUJVFLCKATAC-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(COC2C=CC(C=O)=CC=2)S1

Computed Properties

• Exact Mass: 252.99654
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Melting Point: 107-108°C
• PSA: 39.19

4-(2-Chloro-1,3-thiazol-5-yl)methoxybenzenecarbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers